![molecular formula C10H15N3OS2 B4838542 2-[(5-methyl-3-thienyl)carbonyl]-N-propylhydrazinecarbothioamide CAS No. 667436-26-2](/img/structure/B4838542.png)
2-[(5-methyl-3-thienyl)carbonyl]-N-propylhydrazinecarbothioamide
Overview
Description
2-[(5-methyl-3-thienyl)carbonyl]-N-propylhydrazinecarbothioamide, also known as PHT, is a compound that has gained attention in scientific research due to its potential pharmacological properties. PHT has been studied for its potential use in treating various diseases, including cancer, diabetes, and inflammation.
Mechanism of Action
The exact mechanism of action of 2-[(5-methyl-3-thienyl)carbonyl]-N-propylhydrazinecarbothioamide is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to inhibit the activity of enzymes involved in cancer cell growth and inflammation. Additionally, this compound has been shown to activate certain signaling pathways that lead to apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to decrease tumor growth and increase survival rates. This compound has also been shown to reduce inflammation and oxidative stress in animal models of arthritis and multiple sclerosis. Additionally, this compound has been shown to regulate blood glucose levels in animal studies, indicating its potential use in treating diabetes.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(5-methyl-3-thienyl)carbonyl]-N-propylhydrazinecarbothioamide in lab experiments is its low toxicity. This compound has been shown to have low toxicity in animal studies, indicating its potential safety for use in humans. Additionally, this compound has been shown to have high stability, making it a good candidate for drug development. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability.
Future Directions
There are many future directions for 2-[(5-methyl-3-thienyl)carbonyl]-N-propylhydrazinecarbothioamide research. One potential direction is to further investigate its anti-cancer properties and its potential use in combination with other cancer treatments. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in treating other diseases, such as diabetes and inflammation. Further studies are also needed to optimize the synthesis method of this compound to increase its yield and purity.
Scientific Research Applications
2-[(5-methyl-3-thienyl)carbonyl]-N-propylhydrazinecarbothioamide has been studied for its potential use in treating various diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been studied for its anti-inflammatory properties, which may be useful in treating diseases such as arthritis and multiple sclerosis. Additionally, this compound has been shown to regulate blood glucose levels in animal studies, indicating its potential use in treating diabetes.
Properties
IUPAC Name |
1-[(5-methylthiophene-3-carbonyl)amino]-3-propylthiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3OS2/c1-3-4-11-10(15)13-12-9(14)8-5-7(2)16-6-8/h5-6H,3-4H2,1-2H3,(H,12,14)(H2,11,13,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAATYRSSOZTCLD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=S)NNC(=O)C1=CSC(=C1)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901146012 | |
Record name | 5-Methyl-3-thiophenecarboxylic acid 2-[(propylamino)thioxomethyl]hydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901146012 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
667436-26-2 | |
Record name | 5-Methyl-3-thiophenecarboxylic acid 2-[(propylamino)thioxomethyl]hydrazide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=667436-26-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Methyl-3-thiophenecarboxylic acid 2-[(propylamino)thioxomethyl]hydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901146012 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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